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Compound of Interest

Compound Name: Nonanenitrile

Cat. No.: B147369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of octyl

cyanide (also known as nonanenitrile). The information is presented to be a valuable resource

for laboratory and research applications, with a focus on clarity and practical utility. This

document summarizes key quantitative data, details relevant experimental protocols for their

determination, and includes a visual representation of a standard experimental workflow.

Core Physical Properties of Octyl Cyanide
Octyl cyanide is an organic compound with the chemical formula C₉H₁₇N. It is a nitrile that is of

interest in various chemical synthesis and research applications. A thorough understanding of

its physical properties is essential for its proper handling, use in reactions, and for the

purification of products.

Quantitative Data Summary
The physical properties of octyl cyanide are summarized in the table below for easy reference

and comparison. These values represent commonly cited figures in chemical literature and

databases.
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Physical Property Value Units

Molecular Formula C₉H₁₇N

Molecular Weight 139.24 g/mol

Density 0.822 (at 25 °C) g/mL

Boiling Point 224 °C

Melting Point -34 to -35 °C

Refractive Index 1.426 (at 20 °C)

Solubility Insoluble in water

Appearance
Clear colorless to light

yellow/orange liquid

Note: The exact values for physical properties can vary slightly depending on the experimental

conditions and the purity of the sample.

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physical properties of liquid compounds like octyl cyanide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic constant at a given

pressure.[1]

Methodology: Distillation Method[2]

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Sample Preparation: A small volume of octyl cyanide is placed in the round-bottom flask,

along with a few boiling chips to ensure smooth boiling.
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Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature reading is the boiling point of the liquid.[2]

Methodology: Micro Boiling Point Determination (Thiele Tube Method)[3]

Sample Preparation: A small amount of octyl cyanide is placed in a fusion tube. A capillary

tube, sealed at one end, is inverted and placed in the fusion tube with the open end

submerged in the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point oil.

Heating: The Thiele tube is gently heated, and the temperature is monitored.

Observation: As the liquid heats, a stream of bubbles will emerge from the capillary tube. The

heating is then stopped.

Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube upon cooling is recorded as the boiling point.[3]

Determination of Density
Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be used to identify a substance.

Methodology: Using a Graduated Cylinder and Balance[4]

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is determined using an

analytical balance.

Volume Measurement: A known volume of octyl cyanide is carefully added to the graduated

cylinder. The volume is read from the bottom of the meniscus.

Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the octyl cyanide

is measured.
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Calculation: The mass of the octyl cyanide is calculated by subtracting the mass of the empty

cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[4]

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this occurs at a sharp, well-defined temperature.[5] Since octyl cyanide

has a very low melting point (-34 °C), this determination requires a specialized low-temperature

apparatus.

Methodology: Capillary Tube Method with Low-Temperature Bath[6]

Sample Preparation: A small amount of solidified octyl cyanide is introduced into a capillary

tube.

Apparatus Setup: The capillary tube is attached to a low-temperature thermometer and

placed in a cooling bath (e.g., a dry ice/acetone bath).

Cooling and Observation: The bath is allowed to slowly warm up.

Melting Point Range: The temperature at which the first drop of liquid appears and the

temperature at which the entire solid has melted are recorded. This range is the melting

point.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is dependent on

temperature and the wavelength of light used.[7]

Methodology: Using a Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of octyl cyanide are placed on the prism of the

refractometer.
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Measurement: The instrument is adjusted until the dividing line between the light and dark

fields is sharp and centered. The refractive index is then read from the scale.

Temperature Control: The temperature should be controlled and recorded as the refractive

index is temperature-dependent.

Visualizations
Experimental Workflow for Boiling Point Determination
The following diagram illustrates the logical steps involved in determining the boiling point of a

liquid using the micro-boiling point method.
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Workflow for Micro Boiling Point Determination

Start

Prepare Sample:
Place octyl cyanide in fusion tube.

Insert inverted sealed capillary tube.

Setup Apparatus:
Attach fusion tube to thermometer.

Place in Thiele tube with oil.

Heat Sample:
Gently heat the Thiele tube.

Observe for a steady stream of bubbles.

Cool Sample:
Stop heating.

Observe the capillary tube.

Record Boiling Point:
Note the temperature when the
liquid enters the capillary tube.

End

Click to download full resolution via product page

Caption: Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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